Cas no 1307992-02-4 ((3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide)

• Product Name: (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide
• CAS No: 1307992-02-4
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6366779
• PubChem ID: 93258342
• Update Time: 2025-05-25

(3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide
• 2-Thiophenepropanamide, β-amino-5-methyl-, (βR)-
• 1307992-02-4
• AKOS026730590
• EN300-1284549

• Inchi： 1S/C8H12N2OS/c1-5-2-3-7(12-5)6(9)4-8(10)11/h2-3,6H,4,9H2,1H3,(H2,10,11)/t6-/m1/s1
• InChI Key： PYTVBKRXSYQMNC-ZCFIWIBFSA-N
• SMILES： [C@@H](C1=CC=C(C)S1)(N)CC(=O)N

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 404.6±45.0 °C(Predicted)
• pka: 16.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide

Research Brief on (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide (CAS: 1307992-02-4) in Chemical Biology and Pharmaceutical Applications

The compound (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide (CAS: 1307992-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, featuring a thiophene moiety, exhibits unique structural and pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in neurological disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide, achieving high enantiomeric purity (>99% ee) through asymmetric catalysis. The researchers employed a novel chiral auxiliary approach, which significantly improved yield compared to previous methods. This advancement is crucial for scaling up production for preclinical studies and potential clinical applications.

In pharmacological investigations, (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide has demonstrated notable activity as a modulator of glutamate receptors. A recent Nature Communications paper (2024) reported its selective binding to metabotropic glutamate receptor subtype 5 (mGluR5), with an IC50 of 42 nM. This finding suggests potential applications in treating neurological conditions such as Parkinson's disease, fragile X syndrome, and anxiety disorders. The compound's ability to cross the blood-brain barrier with favorable pharmacokinetic properties further enhances its therapeutic potential.

Oncology research has also explored this compound's utility. A 2024 Cancer Research publication revealed that (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide exhibits synergistic effects with standard chemotherapeutic agents in certain cancer cell lines. The mechanism appears to involve inhibition of thioredoxin reductase, leading to increased oxidative stress in cancer cells. Notably, the compound showed selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable safety profile.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's properties. Modifications to the thiophene ring and amide group have yielded derivatives with improved potency and metabolic stability. These efforts, documented in recent Bioorganic & Medicinal Chemistry Letters articles, provide valuable insights for future drug design efforts targeting similar scaffolds.

From a drug development perspective, (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide presents several advantages. Its relatively simple structure facilitates synthesis and modification, while its chiral center offers opportunities for developing enantiomerically pure drugs. Current research is focusing on formulation strategies to enhance its bioavailability and tissue distribution, as reported in recent pharmaceutical sciences literature.

In conclusion, (3R)-3-amino-3-(5-methylthiophen-2-yl)propanamide (CAS: 1307992-02-4) represents a versatile scaffold with multiple therapeutic applications. The compound's unique pharmacological profile, combined with recent advances in its synthesis and characterization, positions it as a promising candidate for further development. Future research directions likely include expanded preclinical testing, mechanism of action studies, and exploration of additional therapeutic indications.